Cas no 131416-78-9 (N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride)

• Product Name: N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride
• CAS No: 131416-78-9
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• CID: 4675307
• PubChem ID: 19390920
• Update Time: 2025-05-20

N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(4-piperidinyl)anilinedihydrochloride
• N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride
• N,N-dimethyl-4-(piperidin-4-yl)aniline dihydrochloride
• JPDNJYIUHQHAHR-UHFFFAOYSA-N
• 4-(4-Dimethylaminophenyl)piperidine dihydrochloride
• N,N-Dimethyl-4-(piperidin-4-yl)anilinedihydrochloride
• EN300-18736591
• N,N-dimethyl-4-piperidin-4-ylaniline;dihydrochloride
• SCHEMBL9255650
• AKOS015845114
• 131416-78-9

• Inchi： 1S/C13H20N2.2ClH/c1-15(2)13-5-3-11(4-6-13)12-7-9-14-10-8-12;;/h3-6,12,14H,7-10H2,1-2H3;2*1H
• InChI Key： JPDNJYIUHQHAHR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=CC(=CC=2)N(C)C)CC1

Computed Properties

• Exact Mass: 276.1160041g/mol
• Monoisotopic Mass: 276.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Additional information on N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride

Comprehensive Overview of N,N-Dimethyl-4-(4-piperidinyl)aniline Dihydrochloride (CAS No. 131416-78-9)

N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride (CAS No. 131416-78-9) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This compound, often referred to by its systematic name, belongs to the class of aniline derivatives and is characterized by its unique structural features, including a piperidine ring and a dimethylamino group. Its molecular formula is C13H20N2·2HCl, and it is primarily employed as an intermediate in the development of bioactive molecules.

The growing interest in N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride stems from its potential applications in drug discovery, particularly in the design of central nervous system (CNS) targeting agents. Researchers are increasingly exploring its role in modulating neurotransmitter systems, which aligns with current trends in neuropharmacology and precision medicine. The compound's piperidine moiety is a common pharmacophore in many FDA-approved drugs, making it a valuable building block for medicinal chemists.

In recent years, the demand for high-purity chemical intermediates like 131416-78-9 has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound's versatility is further highlighted by its use in the synthesis of ligands for G-protein-coupled receptors (GPCRs), a hot topic in drug development circles. Its dihydrochloride salt form enhances solubility, a critical factor for in vitro assays and biological testing.

From a synthetic chemistry perspective, N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride offers several advantages. Its aromatic amine functionality allows for straightforward derivatization, enabling the creation of diverse structure-activity relationship (SAR) libraries. This aligns with the pharmaceutical industry's focus on fragment-based drug design and lead optimization. The compound's stability under standard laboratory conditions also makes it a reliable choice for multi-step organic synthesis.

Quality control is paramount when working with CAS No. 131416-78-9. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. These specifications are crucial for researchers who require batch-to-batch consistency in their experiments. The compound's physicochemical properties, such as its melting point and solubility profile, are well-documented in scientific literature, facilitating its use across various research applications.

In the context of green chemistry initiatives, there's growing interest in optimizing the synthesis of N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride to reduce environmental impact. Researchers are exploring catalytic methods and atom-economical routes to produce this intermediate, addressing concerns about sustainable chemical manufacturing. This approach resonates with the pharmaceutical industry's commitment to process intensification and waste minimization.

The safety profile of 131416-78-9 is another area of interest for laboratory personnel. While not classified as hazardous under standard protocols, proper personal protective equipment (PPE) and engineering controls are recommended when handling this compound. Material safety data sheets (MSDS) provide detailed guidance on safe storage conditions and handling procedures, ensuring compliance with laboratory safety standards.

Looking ahead, the applications of N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride may expand into emerging fields such as proteolysis-targeting chimeras (PROTACs) and molecular glues. Its structural features make it a potential candidate for designing bifunctional molecules in targeted protein degradation strategies. This positions the compound at the forefront of innovative therapeutic modalities currently gaining traction in biopharmaceutical research.

For researchers sourcing CAS No. 131416-78-9, it's essential to verify the supplier's quality certifications and analytical documentation. The compound is available in various quantities, from milligram-scale for preliminary studies to kilogram quantities for process development. Pricing typically reflects the purity grade and packaging specifications, with custom synthesis options available for specialized research needs.

In conclusion, N,N-Dimethyl-4-(4-piperidinyl)aniline dihydrochloride represents a versatile and valuable chemical building block with broad applications in pharmaceutical research. Its unique structural attributes, combined with the growing demand for specialty intermediates, ensure its continued relevance in drug discovery programs worldwide. As research into novel therapeutic targets advances, this compound is likely to maintain its position as an important tool for medicinal chemists and researchers alike.